Cas no 1160253-81-5 (2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride
• CAS No: 1160253-81-5
• MF: C₁₉H₁₆ClNO₂
• MW: 325.788844108582
• MDL: MFCD03421162
• CID: 4682245
• Update Time: 2025-05-23

2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-ETHOXYPHENYL)-6-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• BBL014586
• STL196995
• R7082
• 4-quinolinecarbonyl chloride, 2-(4-ethoxyphenyl)-6-methyl-
• 2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421162
• Inchi： 1S/C19H16ClNO2/c1-3-23-14-7-5-13(6-8-14)18-11-16(19(20)22)15-10-12(2)4-9-17(15)21-18/h4-11H,3H2,1-2H3
• InChI Key： OKCRQBAYPMMSNZ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(=CC=2)OCC)N=C2C=CC(C)=CC2=1)=O

Computed Properties

• Exact Mass: 325.087
• Monoisotopic Mass: 325.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2

2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride Security Information

• Storage Condition：(BD176958)

Additional information on 2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride

Introduction to 2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-81-5) and Its Applications in Modern Chemical Biology

2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-81-5) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, featuring a quinoline core substituted with an ethoxyphenyl group and a methyl group, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of a carbonyl chloride functional group enhances its utility in pharmaceutical and agrochemical research, making it a valuable tool for medicinal chemists and synthetic organic chemists alike.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Compounds derived from quinoline have been extensively studied and utilized in drug development over the past century. The introduction of substituents such as the ethoxyphenyl group and the methyl group at specific positions on the quinoline ring can modulate its pharmacological properties, leading to enhanced efficacy or selectivity. The carbonyl chloride moiety further expands the synthetic possibilities, allowing for facile coupling reactions with nucleophiles to form amides, esters, or other functional derivatives.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders. The compound 2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride has emerged as a key intermediate in the synthesis of small-molecule inhibitors that disrupt critical biological pathways involved in disease progression. For instance, studies have demonstrated its utility in generating quinoline-based protease inhibitors, which are promising candidates for treating inflammation-related diseases. Additionally, derivatives of this compound have shown potential in modulating enzyme activity associated with metabolic disorders.

The ethoxyphenyl group in the molecule imparts specific electronic and steric properties that can influence binding affinity to biological targets. This substitution pattern has been strategically employed to improve drug-like properties such as solubility, bioavailability, and metabolic stability. Furthermore, the methyl group at the 6-position of the quinoline ring contributes to fine-tuning the overall pharmacokinetic profile of derived compounds. These structural features make 2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride a versatile building block for medicinal chemists seeking to develop next-generation therapeutics.

Advances in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds derived from this scaffold. Computational modeling studies have revealed that modifications at the 4-position of the ethoxyphenyl group can significantly alter binding interactions with target proteins. This insight has guided researchers in designing optimized analogs with enhanced potency and reduced off-target effects. Additionally, crystallographic analyses of quinoline-based drug candidates have provided valuable insights into molecular interactions at the atomic level, further informing structure-activity relationship studies.

The role of carbonyl chloride functional groups in modern synthetic chemistry cannot be overstated. They serve as powerful electrophiles that readily react with nucleophiles under mild conditions, facilitating efficient bond formation. In particular, this moiety has been instrumental in constructing complex heterocyclic frameworks found in many biologically active natural products and synthetic drugs. The ability to convert carbonyl chloride into more stable derivatives such as amides or esters allows for further functionalization and diversification of quinoline-based libraries.

Recent publications highlight the application of 2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride in developing novel antiviral agents. Quinoline derivatives have long been recognized for their antimalarial properties, but recent discoveries suggest their potential against emerging viral threats as well. By leveraging structural modifications guided by computational predictions, researchers have identified quinoline-based compounds capable of inhibiting viral polymerases or integrases with high selectivity. The synthetic accessibility provided by this intermediate has enabled rapid screening of large compound libraries to identify lead candidates for further optimization.

The agrochemical industry has also benefited from the versatility of this compound. Quinoline-based herbicides and fungicides exhibit potent activity against a wide range of plant pathogens while maintaining environmental safety profiles favorable for sustainable agriculture. The introduction of electron-withdrawing groups such as the carbonyl chloride moiety enhances reactivity towards biological targets in plants without compromising selectivity toward crops. This balance is critical for developing effective agrochemicals that meet global food demand without excessive environmental impact.

In conclusion,2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-81-5) represents a significant advancement in chemical biology and drug discovery due to its multifaceted utility as an intermediate for synthesizing biologically active molecules. Its unique structural features—comprising a substituted quinoline core with an electron-deficient carbonyl chloride functional group—make it indispensable for medicinal chemists exploring new therapeutic strategies against diverse diseases including cancer, inflammation, metabolic disorders, and emerging viral infections. As research continues to uncover novel applications for this compound,2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbonyl chloride is poised to remain at forefront of innovation in chemical biology.